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Compound of Interest

Compound Name: Shellolic acid

Cat. No.: B3052732

A Comprehensive Resource for Researchers,
Scientists, and Drug Development Professionals

Shellolic acid is a prominent alicyclic sesquiterpenoid component derived from shellac, a
natural resin secreted by the lac insect, Kerria lacca.[1] As a complex, polyfunctional molecule,
a thorough understanding of its physicochemical properties is paramount for its application in
research and development, particularly in the fields of natural product chemistry, materials
science, and pharmaceuticals. This guide provides a detailed overview of the core
physicochemical characteristics of shellolic acid, methods for its isolation, and a summary of
its known biological activities.

Core Physicochemical Data

The fundamental physicochemical properties of shellolic acid have been compiled from
various sources to provide a quick reference for researchers. These properties are essential for
predicting its behavior in different chemical and biological systems.
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Property Value Source(s)
Molecular Formula C15H2006 [1112]
Molecular Weight 296.32 g/mol [1][2]

CAS Registry Number 4448-95-7 [11[2]
Melting Point 204-207 °C [11[2]
Appearance Crystalline solid [1][2]
Percent Composition C: 60.80%, H: 6.80%, O: [2]

32.40%

Solubility Profile

The solubility of shellolic acid is a critical parameter for its handling, formulation, and
biological absorption. As a component of shellac, its solubility is pH-dependent due to the
presence of carboxylic acid functional groups.

o Aqueous Solubility: Shellolic acid is generally insoluble in water under acidic conditions.[3]
[4] Its solubility increases with a rise in pH, becoming soluble in alkaline solutions.[3][4] This
pH-dependent solubility is a characteristic feature of shellac and its constituent acids, making
them suitable for applications such as enteric coatings for pharmaceuticals.[5][6][7]

» Organic Solvent Solubility: Shellolic acid is soluble in alcohols, such as ethanol, and other
polar organic solvents like ketones.[3] It exhibits partial or no solubility in non-polar organic
solvents like benzene, esters, and glycerol.[3][4]

Acidity
The acidic nature of shellolic acid is attributed to its carboxylic acid groups. While a specific
pKa value for isolated shellolic acid is not readily available in the reviewed literature, the pKa
of different types of shellac, of which shellolic acid is a major component, ranges from 5.8 to
6.1.[5] This value indicates that shellac and its constituent acids are weak acids. The
determination of the pKa for shellac is typically performed through acid-base back titrations.[5]

Spectral Data
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Spectroscopic analysis is fundamental for the structural elucidation and identification of

shellolic acid.

UV Spectroscopy: The dimethyl ester of shellolic acid exhibits a maximum UV absorption
(Amax) at 231 nm in ethanol.[2]

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is a key
technique for characterizing shellac components. In ESI negative mode, shellolic acid can
be identified, and its fragmentation patterns in MS/MS experiments help in its structural
confirmation.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are
crucial for the detailed structural analysis of shellolic acid and its derivatives, allowing for
the assignment of its complex stereochemistry.[10]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in shellolic acid, such as hydroxyl (-OH) and carboxylic acid
(C=0) groups.[10]

Experimental Protocols: Isolation of Constituent
Acids from Shellac

Shellolic acid is obtained through the hydrolysis of shellac. The following is a generalized

protocol for the isolation of the constituent acids from shellac, which includes shellolic acid.

Objective: To hydrolyze shellac resin to liberate its constituent acids for subsequent separation

and purification.

Materials:

Shellac resin (seedlac or other grades)
Sodium hydroxide (NaOH) solution (e.g., 20% w/v)
Hydrochloric acid (HCI) or Sulfuric acid (H2SOa4) for acidification

Organic solvents for extraction (e.g., diethyl ether, ethyl acetate)
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Deionized water

Filter paper and funnel

Separatory funnel

Rotary evaporator
Methodology:
o Saponification (Alkaline Hydrolysis):

1. Dissolve a known quantity of shellac resin in an aqueous solution of sodium hydroxide.
The concentration of NaOH can be optimized, with studies showing 20% NaOH to be
effective for the isolation of aleuritic acid, another major component.[11]

2. Heat the mixture under reflux for several hours to ensure complete hydrolysis of the ester
bonds within the shellac polymer.[12]

3. After hydrolysis, the solution will contain the sodium salts of the constituent acids,
including shellolic acid.

 Acidification and Precipitation:
1. Cool the reaction mixture to room temperature.

2. Slowly add a mineral acid, such as HCI or H2SOa, to the solution while stirring until the pH
becomes acidic. This will protonate the carboxylate salts, causing the free acids to
precipitate out of the solution.

e Separation and Extraction:
1. The precipitated acids can be collected by filtration.

2. Alternatively, the acidified agueous solution can be subjected to liquid-liquid extraction
using an appropriate organic solvent like diethyl ether or ethyl acetate. The organic layer
will contain the mixture of liberated acids.
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e Purification:

1. The crude mixture of acids obtained can be further purified using techniques such as
column chromatography on silica gel.

2. Gradient elution with a solvent system of increasing polarity (e.g., hexane-ethyl acetate) is
typically employed to separate the individual acid components based on their polarity.

3. Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify
and pool those containing pure shellolic acid.

e Characterization:

1. The purified shellolic acid can be characterized using the spectroscopic methods
mentioned above (NMR, MS, IR) to confirm its identity and purity.

Biological Activity

Shellolic acid and its derivatives have been evaluated for various biological activities. Studies
on shellolic esters have shown that they are generally inactive against several human cancer
cell lines (HepG2, MCF-7, Hela, and C6).[10] This is consistent with the long-standing use of
shellac as a non-toxic material in food and pharmaceutical applications.[10] However, some
shellolic esters have demonstrated considerable antibacterial activity against Bacillus subtilis,
Escherichia coli, and Staphylococcus aureus.[10]

Visualizations
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Caption: Workflow for the isolation and characterization of shellolic acid from its natural

source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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